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Compound of Interest

Compound Name: AMT hydrochloride

Cat. No.: B1143389 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The inducible nitric oxide synthase (iNOS) has emerged as a critical therapeutic target in a

spectrum of inflammatory diseases, neurodegenerative disorders, and certain cancers. The

overproduction of nitric oxide (NO) by iNOS contributes to cellular damage and

pathophysiology. Consequently, the development of potent and selective iNOS inhibitors is a

key focus of pharmacological research. This guide provides an objective comparison of AMT
hydrochloride against other well-established selective iNOS inhibitors, namely 1400W, L-NIL,

and aminoguanidine, supported by experimental data to aid researchers in selecting the

appropriate tool for their studies.

Performance Comparison of Selective iNOS
Inhibitors
The efficacy and selectivity of iNOS inhibitors are paramount for their utility as research tools

and potential therapeutic agents. The following table summarizes the key quantitative data for

AMT hydrochloride and its alternatives.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1143389?utm_src=pdf-interest
https://www.benchchem.com/product/b1143389?utm_src=pdf-body
https://www.benchchem.com/product/b1143389?utm_src=pdf-body
https://www.benchchem.com/product/b1143389?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inhibitor Target IC50 / Ki
Selectivity vs.
nNOS

Selectivity vs.
eNOS

AMT

hydrochloride
iNOS Ki: 4.2 nM[1] ~30-fold[2][3] ~40-fold[2][3]

nNOS IC50: 34 nM[4] - -

eNOS IC50: 150 nM[4] - -

1400W iNOS Kd: ≤ 7 nM[5][6]

~285-fold (vs.

nNOS Ki of 2

µM)[5][7]

~7142-fold (vs.

eNOS Ki of 50

µM)[5][7]

nNOS Ki: 2 µM[5][7] - -

eNOS Ki: 50 µM[5][7] - -

L-NIL iNOS (mouse)
IC50: 3.3 µM[8]

[9]

28-fold (vs. rat

brain cNOS)[8][9]
-

nNOS (rat brain) IC50: 92 µM[9] - -

Aminoguanidine iNOS IC50: 2.1 µM[10]
38-fold (vs. rat

nNOS)[10]

8-fold (vs. bovine

eNOS)[10]

Note: IC50 and Ki values can vary depending on the experimental conditions, enzyme source,

and assay method. The selectivity is calculated based on the ratio of potencies against different

NOS isoforms.

iNOS Signaling Pathways and Inhibition
The expression of iNOS is tightly regulated by a complex network of signaling pathways,

primarily triggered by pro-inflammatory stimuli. Understanding these pathways is crucial for

contextualizing the action of iNOS inhibitors.
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1. Cell Seeding
Seed macrophages (e.g., RAW 264.7) in a 96-well plate.

2. Pre-treatment
Incubate cells with varying concentrations of iNOS inhibitors (e.g., AMT) for 1 hour.

3. Stimulation
Induce iNOS expression by adding LPS (1 µg/mL) and IFN-γ (10 ng/mL).

4. Incubation
Incubate for 24 hours at 37°C.

5. Supernatant Collection
Collect the cell culture supernatant.

6. Griess Reaction
Mix supernatant with Griess Reagent (A and B) and incubate for 10-15 minutes at room temperature.

7. Measurement
Measure absorbance at 540 nm using a microplate reader.

8. Analysis
Calculate nitrite concentration using a sodium nitrite standard curve and determine IC50 values.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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